Cas no 939760-08-4 (1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE)

1-(4-Chloro-benzyl)-1,2,3,4-tetrahydro-quinoxaline dihydrochloride is a chemically synthesized compound featuring a tetrahydroquinoxaline core substituted with a 4-chlorobenzyl group. The dihydrochloride salt form enhances its stability and solubility, making it suitable for research and pharmaceutical applications. Its structural properties suggest potential utility as an intermediate in organic synthesis or as a precursor for biologically active molecules. The presence of the chloro-benzyl moiety may contribute to specific binding interactions in medicinal chemistry studies. This compound is characterized by high purity and consistent quality, ensuring reliability for experimental use. Proper handling and storage are recommended to maintain its integrity.
1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE structure
939760-08-4 structure
Product Name:1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE
CAS No:939760-08-4
MF:C15H15ClN2
MW:258.746002435684
CID:1000442
PubChem ID:16244595
Update Time:2025-06-09

1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

    • 1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE
    • 4-[(4-chlorophenyl)methyl]-2,3-dihydro-1H-quinoxaline
    • 939760-08-4
    • DTXSID70585733
    • EN300-7550117
    • 1-[(4-Chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxaline
    • SCHEMBL26090795
    • Inchi: 1S/C15H15ClN2/c16-13-7-5-12(6-8-13)11-18-10-9-17-14-3-1-2-4-15(14)18/h1-8,17H,9-11H2
    • InChI Key: BBUISTLFRJCTES-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1C2C=CC=CC=2NCC1

Computed Properties

  • Exact Mass: 330.04600
  • Monoisotopic Mass: 258.0923762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27000
  • LogP: 5.57910

1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7550117-0.05g
1-[(4-chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxaline
939760-08-4 95.0%
0.05g
$768.0 2025-03-22
Enamine
EN300-7550117-0.1g
1-[(4-chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxaline
939760-08-4 95.0%
0.1g
$804.0 2025-03-22
Enamine
EN300-7550117-0.25g
1-[(4-chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxaline
939760-08-4 95.0%
0.25g
$840.0 2025-03-22
Enamine
EN300-7550117-0.5g
1-[(4-chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxaline
939760-08-4 95.0%
0.5g
$877.0 2025-03-22
Enamine
EN300-7550117-1.0g
1-[(4-chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxaline
939760-08-4 95.0%
1.0g
$914.0 2025-03-22
Enamine
EN300-7550117-2.5g
1-[(4-chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxaline
939760-08-4 95.0%
2.5g
$1791.0 2025-03-22
Enamine
EN300-7550117-5.0g
1-[(4-chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxaline
939760-08-4 95.0%
5.0g
$2650.0 2025-03-22
Enamine
EN300-7550117-10.0g
1-[(4-chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxaline
939760-08-4 95.0%
10.0g
$3929.0 2025-03-22

Additional information on 1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE

Comprehensive Overview of 1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE (CAS No. 939760-08-4)

1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE (CAS No. 939760-08-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This tetrahydroquinoxaline derivative is characterized by its unique molecular structure, which includes a chlorobenzyl group and a dihydrochloride salt form. Researchers are particularly interested in its potential applications due to its structural similarity to other bioactive compounds.

The compound's CAS number 939760-08-4 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its dihydrochloride salt form enhances solubility, making it more suitable for various experimental protocols. The presence of the 4-chloro-benzyl moiety is a key feature that influences its reactivity and interaction with biological targets, a topic frequently explored in recent studies.

In the context of current research trends, 1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE is often discussed alongside drug discovery and medicinal chemistry. Scientists are investigating its potential as a scaffold for designing novel therapeutic agents, particularly in areas such as central nervous system (CNS) disorders and receptor modulation. These applications align with the growing demand for innovative treatments in neurology and psychiatry.

Another area of interest is the compound's synthetic pathway and optimization strategies. Researchers frequently search for methods to improve yield and purity, reflecting the broader industry focus on green chemistry and sustainable synthesis. The quinoxaline core of this compound is also a subject of study due to its prevalence in heterocyclic chemistry, a field that continues to expand with advancements in catalytic processes.

From a commercial perspective, CAS No. 939760-08-4 is listed in specialized catalogs catering to pharmaceutical intermediates and research chemicals. Its availability is critical for academic and industrial labs working on high-throughput screening and structure-activity relationship (SAR) studies. The compound's stability under various conditions is another frequently searched topic, as it impacts storage and handling protocols.

In summary, 1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE represents a versatile and promising candidate in modern chemical research. Its unique structure, combined with its potential bioactive properties, makes it a valuable subject for ongoing investigations. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about drug development and molecular design.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent